Cas no 1421584-03-3 (3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide)

• Product Name: 3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide
• CAS No: 1421584-03-3
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5906743
• PubChem ID: 71794907
• Update Time: 2025-05-22

3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide
• 3-methoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzamide
• AKOS024545647
• F6257-2750
• 3-methoxy-N-(6-pyrrolidin-1-ylpyrimidin-4-yl)benzamide
• VU0541844-1
• 3-methoxy-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)benzamide
• 1421584-03-3

• Inchi： 1S/C16H18N4O2/c1-22-13-6-4-5-12(9-13)16(21)19-14-10-15(18-11-17-14)20-7-2-3-8-20/h4-6,9-11H,2-3,7-8H2,1H3,(H,17,18,19,21)
• InChI Key： OBCYMUOFJPWQDG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)NC1=CC(=NC=N1)N1CCCC1

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide

Comprehensive Overview of 3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide (CAS No. 1421584-03-3)

3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide, identified by its CAS number 1421584-03-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their role in drug development and therapeutic applications. The presence of a pyrrolidin-1-yl moiety and a methoxybenzamide group in its structure enhances its potential for binding to biological targets, making it a promising candidate for further study.

In recent years, the demand for small molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapies. 3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide aligns with this trend, as its structural features suggest potential interactions with enzymes and receptors involved in cellular signaling pathways. Researchers are particularly interested in its applicability for cancer research, neurodegenerative diseases, and metabolic disorders, where pyrimidine-based compounds have shown efficacy.

The synthesis of CAS 1421584-03-3 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized to ensure high yield and purity, which are critical for preclinical and clinical studies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound, ensuring its compliance with regulatory standards. The growing interest in high-throughput screening and fragment-based drug design has further highlighted the importance of such well-characterized molecules.

From an industrial perspective, 3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide is often discussed in the context of intellectual property and patent landscapes. Pharmaceutical companies and academic institutions are actively investigating its derivatives to expand their portfolios of novel therapeutics. Additionally, the compound's physicochemical properties, such as solubility and stability, are key factors in its formulation development, addressing challenges like bioavailability and drug delivery.

Environmental and safety considerations are also paramount when working with CAS 1421584-03-3. While it is not classified as a hazardous substance, proper handling and disposal protocols are recommended to minimize risks. The compound's ecotoxicological profile is under scrutiny as part of broader efforts to promote green chemistry and sustainable practices in the pharmaceutical industry.

In summary, 3-methoxy-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylbenzamide (CAS No. 1421584-03-3) represents a versatile and scientifically valuable compound with broad implications for drug discovery and development. Its unique structure and potential applications make it a subject of ongoing research, reflecting the dynamic nature of modern medicinal chemistry.